Cas no 77125-87-2 (Flavonol-2'-sulfonic Acid Sodium Salt)

• Product Name: Flavonol-2'-sulfonic Acid Sodium Salt
• CAS No: 77125-87-2
• MF: C₁₅H₉NaO₆S
• MW: 340.283134222031
• MDL: MFCD00059757
• CID: 548937
• PubChem ID: 87569968
• Update Time: 2025-11-06

Flavonol-2'-sulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,(3-hydroxy-4-oxo-4H-1-benzopyran-2-yl)-, monosodium salt (9CI)
• 3-HYDROXYFLAVONE-2'-SULFONIC ACID SODIUM SALT
• FLAVONOL-2'-SULFONIC ACID SODIUM SALT
• SODIUM FLAVONOL-2'-SULFONATE
• Flavonolsulfonicacidsodiumsalt
• 3-Hydroxyflavone-2'-sulfonic Acid Sodium Salt Flavonol-2'-sulfonic Acid Sodium Salt
• Sodium Flavonol-2'-sulfonate Hydrate[for Determination of Sn, Zr]
• FLAVONOL-2'-SULFONIC ACID SODIUM SALT [FOR DETERMINATION OF SN, ZR]
• sodium,2-(3-hydroxy-4-oxochromen-2-yl)benzenesulfonate
• F0184
• Flavonol-2'-sulfonic Acid Sodium Salt Hydrate
• 3-Hydroxyflavone-2'-sulfonic Acid Sodium Salt Hydrate
• sodium;2-(3-hydroxy-4-oxochromen-2-yl)benzenesulfonate
• sodium 2-(3-hydroxy-4-oxo-4H-chromen-2-yl)benzenesulfonate
• Sodium Flavonol-2'-sulfonate Hydrate [for Determination of Sn, Zr]
• Sodium 2-(3-hydroxy-4-oxo-4H-1-benzopyran-2-yl)benzene-1-sulfonate
• E78949
• 77125-87-2
• DTXSID30659909
• Sodium Flavonol-2'-sulfonate Hydrate
• sodium flavon-3-ol2'-sulfonate
• FT-0746705
• CDA12587
• SODIUM 2-(3-HYDROXY-4-OXOCHROMEN-2-YL)BENZENESULFONATE
• Sodium Flavonol-2-sulfonate Hydrate [for Determination of Sn, Zr]
• Flavonol-2'-sulfonic Acid Sodium Salt

• MDL： MFCD00059757
• Inchi： 1S/C15H10O6S.Na/c16-13-9-5-1-3-7-11(9)21-15(14(13)17)10-6-2-4-8-12(10)22(18,19)20;/h1-8,17H,(H,18,19,20);/q;+1/p-1
• InChI Key： BAUFCGCZFJQCFG-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1C1=C(C(C2C=CC=CC=2O1)=O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 340.00200
• Monoisotopic Mass: 340.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 594
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: 。
• PSA: 116.02000
• LogP: 3.15050
• Solubility: 。

Flavonol-2'-sulfonic Acid Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Flavonol-2'-sulfonic Acid Sodium Salt

Introduction to Flavonol-2'-sulfonic Acid Sodium Salt (CAS No. 77125-87-2)

Flavonol-2'-sulfonic Acid Sodium Salt, with the chemical identifier CAS No. 77125-87-2, is a compound of significant interest in the field of pharmaceutical and biochemical research. This compound, derived from flavonoids, has garnered attention due to its unique structural properties and potential therapeutic applications. Flavonoids are a class of natural polyphenolic compounds widely found in plants, known for their various biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

The sodium salt form of Flavonol-2'-sulfonic Acid enhances its solubility in water, making it more suitable for various biomedical applications. This solubility advantage is particularly crucial in pharmaceutical formulations where bioavailability and efficacy are paramount. The sulfonation at the 2'-position of the flavonol ring introduces a negative charge, which not only improves solubility but also influences its interaction with biological targets.

Recent research has highlighted the potential of Flavonol-2'-sulfonic Acid Sodium Salt in modulating cellular signaling pathways. Studies have demonstrated its ability to inhibit the activity of certain kinases and enzymes involved in cancer progression. For instance, a study published in the journal Biochemical Pharmacology reported that this compound can suppress the proliferation of breast cancer cells by interfering with the MAPK signaling pathway. This finding underscores the compound's potential as an adjuvant therapy in oncology.

Moreover, Flavonol-2'-sulfonic Acid Sodium Salt has shown promise in neuroprotective applications. Oxidative stress and inflammation are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. Research indicates that this compound can mitigate these pathological processes by scavenging reactive oxygen species and reducing inflammatory cytokine production. A study published in Neuropharmacology demonstrated that Flavonol-2'-sulfonic Acid Sodium Salt could protect against neurotoxicity induced by beta-amyloid peptides, a hallmark of Alzheimer's disease.

The compound's anti-inflammatory properties have also been explored in the context of chronic inflammatory diseases. Chronic inflammation is associated with various conditions, including rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have shown that Flavonol-2'-sulfonic Acid Sodium Salt can attenuate inflammation by inhibiting the release of pro-inflammatory mediators such as TNF-alpha and IL-6. These findings suggest its potential as a therapeutic agent in managing inflammatory disorders.

In addition to its biological activities, Flavonol-2'-sulfonic Acid Sodium Salt exhibits favorable pharmacokinetic profiles. Its stability under physiological conditions and resistance to metabolic degradation make it a suitable candidate for drug development. Researchers are exploring its use as a prodrug or a co-formulation component to enhance the efficacy of existing therapeutics. The compound's ability to cross the blood-brain barrier has also been an area of interest, particularly for central nervous system disorders.

The synthesis of Flavonol-2'-sulfonic Acid Sodium Salt involves multi-step organic reactions, typically starting from natural flavonoids like quercetin or kaempferol. The sulfonation process is carried out using sulfur trioxide or sulfuric acid under controlled conditions to ensure high yield and purity. Advances in synthetic methodologies have improved the efficiency and scalability of production, making it more feasible for industrial applications.

Evaluation of Flavonol-2'-sulfonic Acid Sodium Salt's safety profile is an ongoing process. Preliminary toxicological studies have indicated that it is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further comprehensive toxicological assessments are necessary to fully understand its safety margins and potential long-term effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research.

The future prospects for Flavonol-2'-sulfonic Acid Sodium Salt are promising, with ongoing studies exploring its role in precision medicine and personalized therapies. Its multifaceted biological activities make it a versatile compound with potential applications across multiple therapeutic areas. As research continues to uncover new mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in modern medicine.